molecular formula C15H19N3O2 B8595840 6-(1-benzyl-1H-1,2,3-triazol-4-yl)hexanoic acid

6-(1-benzyl-1H-1,2,3-triazol-4-yl)hexanoic acid

Cat. No. B8595840
M. Wt: 273.33 g/mol
InChI Key: MEVZKODUORLUCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(1-benzyl-1H-1,2,3-triazol-4-yl)hexanoic acid is a useful research compound. Its molecular formula is C15H19N3O2 and its molecular weight is 273.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(1-benzyl-1H-1,2,3-triazol-4-yl)hexanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(1-benzyl-1H-1,2,3-triazol-4-yl)hexanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-(1-benzyl-1H-1,2,3-triazol-4-yl)hexanoic acid

Molecular Formula

C15H19N3O2

Molecular Weight

273.33 g/mol

IUPAC Name

6-(1-benzyltriazol-4-yl)hexanoic acid

InChI

InChI=1S/C15H19N3O2/c19-15(20)10-6-2-5-9-14-12-18(17-16-14)11-13-7-3-1-4-8-13/h1,3-4,7-8,12H,2,5-6,9-11H2,(H,19,20)

InChI Key

MEVZKODUORLUCD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CN2C=C(N=N2)CCCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-(1-Benzyl-1H-1,2,3-triazol-4-yl)hexan-1-ol (100 mg, 0.386 mmol), sodium periodate (330 mg, 1.542 mmol), and ruthenium trichloride (1.6 mg, 7.7 μmol) were taken up in water (640 μl), ethyl acetate (320 μl) and acetonitrile (320 μl) to give a brown suspension. The reaction was stirred overnight at room temperature under nitrogen. The mixture was diluted with ethyl acetate and water and the black precipitate formed was removed by filtration. The organics were dried with MgSO4, filtered and concentrated under reduced pressure to give the crude title product.
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
330 mg
Type
reactant
Reaction Step Two
Name
Quantity
640 μL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Quantity
1.6 mg
Type
catalyst
Reaction Step Five
Quantity
320 μL
Type
reactant
Reaction Step Six
Quantity
320 μL
Type
solvent
Reaction Step Six

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